(1S,3s)-N-((4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide

• IUPAC Name: N-[(4-phenyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C23H30N4OS/c1-2-8-29-22-26-25-20(27(22)19-6-4-3-5-7-19)15-24-21(28)23-12-16-9-17(13-23)11-18(10-16)14-23/h3-7,16-18H,2,8-15H2,1H3,(H,24,28)
• InChI Key: QDWZFUPALLPVSK-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(N1C2=CC=CC=C2)CNC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H30N4OS
• Molecular Weight: 410.6 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can involve multiple steps, each with its own set of reactants and conditions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) to determine the 3D arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can be influenced by factors such as the compound’s functional groups and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves measuring properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Polymer Synthesis and Materials Science Adamantane derivatives are integral to the development of new polymeric materials, exhibiting unique properties like high thermal stability and mechanical strength. In a study, new polyamides containing adamantyl moieties were synthesized, showing medium inherent viscosities and high glass transition temperatures, indicating their potential for high-performance applications (Chern, Shiue, & Kao, 1998). Similarly, adamantane-based cardo polyamides were prepared, exhibiting good solubility in polar solvents and high tensile strength, highlighting their potential in advanced materials science (Liaw, Liaw, & Chung, 1999).

Organic Chemistry and Molecular Design Adamantane derivatives also play a crucial role in the design and synthesis of molecules with potential biological activities. For instance, N-aryladamantane-1-carboxamides were synthesized using phosphorus trichloride, showing efficient yields and suggesting their utility in further chemical transformations (Shishkin et al., 2020). The synthesis of Nifurtimox–Adamantane adducts with trypanocidal activity demonstrates the application of adamantane derivatives in medicinal chemistry, offering a new approach to treat diseases caused by Trypanosoma spp. (Foscolos et al., 2019).

Nanoscale Applications Adamantane structures have been explored for nanoscale applications, such as in atomic force microscopy (AFM). Novel nanoscale 1,3,5,7-tetrasubstituted adamantanes were synthesized for AFM, showcasing the potential of adamantane derivatives in nanotechnology (Li et al., 2003).

Safety And Hazards

Safety and hazard analysis involves understanding the potential risks associated with the compound. This can include toxicity, flammability, and environmental impact.